Cas no 2228444-25-3 (2-(5-methoxypyridin-3-yl)oxyacetic acid)

• Product Name: 2-(5-methoxypyridin-3-yl)oxyacetic acid
• CAS No: 2228444-25-3
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 6420001
• PubChem ID: 165608642
• Update Time: 2025-06-13

2-(5-methoxypyridin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxypyridin-3-yl)oxyacetic acid
• 2228444-25-3
• EN300-1754318
• 2-[(5-methoxypyridin-3-yl)oxy]acetic acid

• Inchi： 1S/C8H9NO4/c1-12-6-2-7(4-9-3-6)13-5-8(10)11/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： ZROFXRUBVXRVES-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-(5-methoxypyridin-3-yl)oxyacetic acid

Introduction to 2-(5-Methoxypyridin-3-yl)oxyacetic Acid (CAS No. 2228444-25-3)

2-(5-Methoxypyridin-3-yl)oxyacetic acid (CAS No. 2228444-25-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of 2-(5-methoxypyridin-3-yl)oxyacetic acid is defined by a methoxy-substituted pyridine ring linked to an oxyacetic acid moiety. This combination imparts the molecule with distinct physicochemical properties that are crucial for its biological activity. The methoxy group on the pyridine ring enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. The oxyacetic acid group, on the other hand, confers the compound with acidic properties, which are essential for its interaction with various biological targets.

Recent studies have highlighted the multifaceted biological activities of 2-(5-methoxypyridin-3-yl)oxyacetic acid. One of the most notable findings is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a central role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The mechanism by which 2-(5-methoxypyridin-3-yl)oxyacetic acid exerts its anti-inflammatory effects is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are key regulators of inflammation.

In addition to its anti-inflammatory properties, 2-(5-methoxypyridin-3-yl)oxyacetic acid has also shown promise in neurodegenerative disease models. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common features in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of 2-(5-methoxypyridin-3-yl)oxyacetic acid are thought to be mediated through its ability to enhance mitochondrial function and reduce oxidative damage.

The pharmacokinetic profile of 2-(5-methoxypyridin-3-yl)oxyacetic acid has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for drug development. However, further studies are needed to fully understand its metabolism and potential drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-methoxypyridin-3-yl)oxyacetic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic applications.

In conclusion, 2-(5-methoxypyridin-3-yl)oxyacetic acid (CAS No. 2228444-25-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in the treatment of various diseases in the future.